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Compound of Interest

Compound Name: Taselisib

Cat. No.: B612264

Essential Safety and Handling Guide for
Taselisib

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of Taselisib (GDC-0032), an investigational inhibitor of the PISK/AKT signaling
pathway. Adherence to these guidelines is critical to ensure personal safety and maintain a
secure laboratory environment.

l. Personal Protective Equipment (PPE)

When handling Taselisib, a comprehensive approach to personal protection is mandatory to
prevent exposure through inhalation, skin contact, or ingestion. The following personal
protective equipment is required:

o Eye Protection: Safety goggles with side-shields are necessary to protect against splashes
and airborne particles.

e Hand Protection: Chemical-resistant protective gloves must be worn.

e Body Protection: An impervious clothing, such as a lab coat, is required to prevent skin
contact.
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Il. Chemical and Physical Properties

A summary of the key physical and chemical properties of Taselisib is provided in the table

below.
Property Value
Synonyms GDC-0032; RG-7604
Formula C24H28NsO2
Molecular Weight 460.53 g/mol
CAS Number 1282512-48-4
Appearance Solid

lll. Hazard Identification and First Aid

Taselisib is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It is crucial
to be aware of these hazards and the appropriate first aid measures.
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Exposure Route

Hazard Statement

First Aid Measures

Oral

Harmful if swallowed.[1][2]

Rinse mouth with water. Do
NOT induce vomiting. Call a

physician immediately.[1]

Dermal

Harmful in contact with skin.[1]

Wash with plenty of soap and
water. Remove contaminated
clothing and shoes. Call a

physician.[1]

Inhalation

Harmful if inhaled.[1]

Remove the individual to fresh
air. If breathing is difficult,
administer oxygen. Seek

immediate medical attention.

[1]

Eye Contact

Remove any contact lenses.
Immediately flush eyes with
large amounts of water for at
least 15 minutes. Call a

physician.[1]

Occupational Exposure Limits (OELS): It is important to note that no occupational exposure

limit values have been established for Taselisib.[1] Therefore, it is imperative to handle this

compound with a high degree of caution and to minimize all potential exposure.

IV. Handling, Storage, and Disposal Protocols

A. Handling:

o Ventilation: Use Taselisib only in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols.[1][2]

e Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[1]

» Hygiene: Do not eat, drink, or smoke in areas where Taselisib is handled. Wash hands

thoroughly after handling.[1][2]
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B. Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
C. Disposal:

» Dispose of Taselisib and its container in accordance with all applicable local, state, and
federal regulations. This may involve incineration in a licensed hazardous waste disposal
facility.

V. Spill Management Workflow

In the event of a Taselisib spill, follow the workflow outlined below to ensure a safe and
effective cleanup.
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Caption: Workflow for the safe management of a Taselisib spill.

VI. Taselisib's Mechanism of Action: The PISK/IAKT
Signaling Pathway

Taselisib is a potent inhibitor of the phosphoinositide 3-kinase (PI13K) pathway, which is a
critical signaling cascade involved in cell growth, proliferation, and survival.[3][4][5] The
diagram below illustrates the PIBK/AKT pathway and the point of inhibition by Taselisib.
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Caption: The PI3K/AKT signaling pathway and the inhibitory action of Taselisib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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taselisib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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